Cas no 2138350-97-5 (2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride)

• Product Name: 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride
• CAS No: 2138350-97-5
• MF: C₁₄H₂₇ClO₂S
• MW: 294.880982637405
• CID: 5753111
• PubChem ID: 165717119
• Update Time: 2025-06-08

2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-1132260
• 2-[4-(2-methylbutan-2-yl)cyclohexyl]propane-2-sulfonyl chloride
• 2138350-97-5
• 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride

• Inchi： 1S/C14H27ClO2S/c1-6-13(2,3)11-7-9-12(10-8-11)14(4,5)18(15,16)17/h11-12H,6-10H2,1-5H3
• InChI Key： OXRNROADWNQUNB-UHFFFAOYSA-N
• SMILES： ClS(C(C)(C)C1CCC(CC1)C(C)(C)CC)(=O)=O

Computed Properties

• Exact Mass: 294.1420290g/mol
• Monoisotopic Mass: 294.1420290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride

Introduction to 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride (CAS No. 2138350-97-5)

2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride, identified by the CAS number 2138350-97-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and their role as intermediates in the development of various bioactive molecules.

The structure of this compound features a cyclohexyl ring substituted with a propane-2-sulfonyl group, further modified by a 2-methylbutan-2-yl moiety. This unique architectural design imparts distinct chemical properties that make it a valuable tool in medicinal chemistry. The presence of the sulfonyl chloride functionality enhances its reactivity, particularly in nucleophilic substitution reactions, which are pivotal in constructing complex molecular frameworks.

In recent years, there has been a surge in research focused on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonyl chlorides serve as critical precursors in the synthesis of sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The compound CAS No. 2138350-97-5 is particularly interesting because it offers a synthetic route to access structurally diverse sulfonamides with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes, and their inhibition is a key strategy in treating diseases such as cancer, HIV, and hepatitis. The sulfonyl chloride group can be readily converted into sulfonamides, which are known to interact with the active sites of proteases, thereby inhibiting their activity. This has led to extensive research into optimizing the structure of 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride to enhance its inhibitory potency and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have demonstrated that modifications to the cyclohexyl ring and the substituents can fine-tune the binding affinity to target proteins. This computational approach has accelerated the discovery of novel drug candidates and has provided insights into the structural requirements for optimal biological activity.

The pharmaceutical industry has been particularly interested in leveraging sulfonyl chlorides for their ability to facilitate regioselective reactions. For instance, the conversion of sulfonyl chlorides into sulfonamides can be achieved under mild conditions, making it an attractive method for large-scale synthesis. This ease of functionalization has made CAS No. 2138350-97-5 a preferred choice for researchers aiming to develop new sulfonamide-based therapeutics.

Moreover, the compound's stability under various reaction conditions makes it a reliable intermediate in multi-step synthetic routes. Its resistance to hydrolysis and its compatibility with a wide range of reagents enhance its utility in complex organic transformations. These attributes have positioned it as a cornerstone in the synthesis of biologically active molecules.

In conclusion, 2-4-(2-methylbutan-2-yl)cyclohexylpropane-2-sulfonyl chloride (CAS No. 2138350-97-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.